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Compound of Interest

Compound Name: 2-(5-Formylfuran-2-yl)benzoic acid

Cat. No.: B1303643

An In-depth Technical Guide on the Solubility of 2-(5-Formylfuran-2-yl)benzoic acid and
Related Compounds in Organic Solvents

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the solubility of 2-(5-Formylfuran-2-yl)benzoic acid in organic
solvents. Direct quantitative solubility data for this specific compound is not readily available in
published literature. However, to provide valuable insights for research and development
purposes, this document presents a comprehensive overview of the solubility of structurally
similar and relevant furan-containing carboxylic acids. The data and methodologies presented
herein for analogous compounds can serve as a strong predictive foundation for estimating the
solubility behavior of 2-(5-Formylfuran-2-yl)benzoic acid.

The guide includes quantitative solubility data for 5-Formylfuran-2-carboxylic acid (FFCA) and
2,5-Furandicarboxylic acid (FDCA), along with detailed experimental protocols for solubility
determination.

Physicochemical Properties of 2-(5-Formylfuran-2-
yl)benzoic acid

Before exploring the solubility of related compounds, here are the fundamental properties of
the target compound:
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Property Value Reference
CAS Number 88460-72-4 [11[2][3]
Molecular Formula C12H804 [11[415]
Molecular Weight 216.19 g/mol [11[4115]
2-(5-formylfuran-2-yl)benzoic
IUPAC Name _ [1]
acid
Melting Point >114°C (decomposition) [5]

Quantitative Solubility Data for Structurally Similar
Compounds

Due to the absence of specific data for 2-(5-Formylfuran-2-yl)benzoic acid, this section
provides solubility information for closely related furan derivatives. These compounds share
key functional groups and structural motifs, making their solubility behavior relevant for
predictive analysis.

Solubility of 5-Formylfuran-2-carboxylic Acid (FFCA)

FFCA is a key intermediate in the synthesis of 2,5-furandicarboxylic acid and shares the
formylfuran carboxylic acid core with the target compound. A study has reported its solubility in
binary mixtures of water and 1,4-dioxane at various temperatures.[6][7] The data reveals that
FFCA's solubility increases with temperature and shows a co-solvency effect in the water-
dioxane mixture.[6][7]

Table 1: Mole Fraction Solubility (x) of 5-Formylfuran-2-carboxylic Acid (FFCA) in Water + 1,4-
Dioxane Binary Mixtures[7]
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Temperature (K) M-ole Fraction of 1,4- Mole Fraction Solubility (x)
Dioxane of FFCA
303.15 0.0 0.00018
303.15 0.2 0.00125
303.15 0.4 0.00289
303.15 0.6 0.00354
303.15 0.8 0.00298
303.15 1.0 0.00165
323.15 0.0 0.00035
323.15 0.2 0.00241
323.15 0.4 0.00557
323.15 0.6 0.00683
323.15 0.8 0.00575
323.15 1.0 0.00318
343.15 0.0 0.00065
343.15 0.2 0.00448
343.15 0.4 0.01036
343.15 0.6 0.01270
343.15 0.8 0.01069
343.15 1.0 0.00591

Solubility of 2,5-Furandicarboxylic Acid (FDCA)

FDCA is a bio-based platform chemical and its solubility has been studied in a variety of pure
organic solvents.[8] The solubility of FDCA generally increases with a rise in temperature.[8]
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Table 2: Mole Fraction Solubility (x) of 2,5-Furandicarboxylic Acid (FDCA) in Pure Organic
Solvents[8]

Temper . c
Methan 1- Isobuta  Acetic Ethyl Acetonit

ature . MIBK .

K ol Butanol nol Acid Acetate rile

313.15 0.0103 0.0045 0.0038 0.0025 0.0012 0.0015 0.0008

323.15 0.0152 0.0068 0.0057 0.0039 0.0019 0.0024 0.0013

333.15 0.0221 0.0101 0.0084 0.0059 0.0030 0.0037 0.0020

343.15 0.0316 0.0147 0.0122 0.0088 0.0046 0.0057 0.0031

Experimental Protocols for Solubility Determination

The following are detailed methodologies for key experiments cited in the determination of
solubility for furan-based carboxylic acids.

Static Analytical Gravimetric Method

This method is widely used for determining the solubility of organic compounds in various
solvents.[8]

e Sample Preparation and Equilibration: An excess amount of the compound (e.g., FDCA) is
added to a known volume of the selected solvent in a sealed vessel. The mixture is
continuously stirred in a thermostatic bath to maintain a constant temperature. The system is
allowed to reach equilibrium, which is confirmed by taking samples at different time intervals
until the concentration of the compound in the solution remains constant.[8]

o Sample Analysis: A sample of the supernatant is carefully withdrawn using a syringe fitted
with a filter to remove any undissolved solids. The collected sample is then diluted with a
suitable solvent.[8] The concentration of the compound in the sample is determined by High-
Performance Liquid Chromatography (HPLC).[6]

High-Performance Liquid Chromatography (HPLC) for
Concentration Measurement

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/pdf/solubility_of_2_5_Furandicarboxylic_acid_in_organic_solvents.pdf
https://www.benchchem.com/pdf/solubility_of_2_5_Furandicarboxylic_acid_in_organic_solvents.pdf
https://www.benchchem.com/pdf/solubility_of_2_5_Furandicarboxylic_acid_in_organic_solvents.pdf
https://www.benchchem.com/pdf/solubility_of_2_5_Furandicarboxylic_acid_in_organic_solvents.pdf
https://www.mdpi.com/2227-9717/10/12/2480
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Instrumentation: An Agilent chromatograph equipped with an Ultimate LP-C18 column (250
mm x 4.6 mm, 5 ym) is used.[6]

o Mobile Phase: A mixture of methanol:water:acetic acid in a ratio of 40:60:1 is used as the
mobile phase at a flow rate of 1 mL/min.[6]

o Detection: The wavelength of the detector is set at 265 nm.[6]

e Quantification: Each sample is analyzed multiple times (typically 3) to ensure accuracy, with
a relative error within £1%.[6]

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the experimental determination of
solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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